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Compound of Interest

Compound Name: L-Valine hydrochloride

Cat. No.: B099466

Disclaimer: Information in this guide is compiled from safety data sheets for L-Valine and L-
Valine methyl ester hydrochloride, as a specific safety data sheet for L-Valine hydrochloride
was not available. The handling and safety procedures are based on the chemical properties of
closely related compounds and general laboratory safety principles. Always consult with your
institution's safety officer for specific guidance.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with L-Valine hydrochloride. Adherence to these
protocols is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Classification

L-Valine hydrochloride is not classified as a hazardous substance under most regulations;
however, as a fine powder, it can cause mechanical irritation to the eyes, skin, and respiratory
tract.[1] Ingestion of large amounts may cause nausea and vomiting.[1]

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b099466?utm_src=pdf-interest
https://www.benchchem.com/product/b099466?utm_src=pdf-body
https://www.benchchem.com/product/b099466?utm_src=pdf-body
https://www.benchchem.com/product/b099466?utm_src=pdf-body
https://redox.com/wp-content/sds/108.pdf
https://redox.com/wp-content/sds/108.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value

Physical State Solid, powder

Appearance White crystalline powder

Odor Odorless

Solubility Soluble in water.

Stability Stable under normal conditions.
Incompatible Materials Strong oxidizing agents.[2]

Oxides of carbon (CO, CO2) and nitrogen

Hazardous Decomposition Products ]
(NOx), hydrogen chloride gas.[3][4]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to prevent contamination and ensure the
stability of L-Valine hydrochloride.

Engineering Controls:
e Use in a well-ventilated area.[5]

o For procedures that may generate dust, use a chemical fume hood or a ventilated enclosure.

[3]

Personal Protective Equipment (PPE):
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PPE Type Specification Rationale
Safety glasses with side Protects eyes from airborne
Eye Protection shields or chemical safety particles and accidental
goggles. splashes.

_ . Prevents direct skin contact.
) Chemically resistant gloves
Hand Protection o Inspect gloves before use and
(e.g., nitrile rubber). )
dispose of properly.

] Protects personal clothing from
Body Protection Laboratory coat. o
contamination.

NIOSH/MSHA approved

Respiratory Protection respirator (e.g., N95 dust

Minimizes inhalation of

) i airborne powder.
mask) if dust is generated.[6]

Handling Procedures:

Wash hands thoroughly after handling the compound and before leaving the laboratory.[3][5]

Avoid generating dust.[1]

Avoid contact with skin, eyes, and clothing.[5]

Keep containers tightly closed when not in use.[2]

Keep away from heat and sources of ignition.[3]
Storage:
» Store in a cool, dry, and well-ventilated place.[2][6]

» Keep the container tightly closed to prevent moisture absorption.[2][7]

Emergency Procedures

First-Aid Measures:
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.[1]

Wash the affected area immediately with soap
Skin Contact and plenty of water. Remove contaminated
clothing.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o S ]

do. Continue rinsing.[1] If irritation persists, seek

medical attention.

) Rinse mouth with water. Do not induce vomiting.
Ingestion . .
Seek medical attention if you feel unwell.[1]

Spill Response:
e Evacuate the area.
o Wear appropriate PPE.

o For small spills, use appropriate tools to sweep up the material and place it in a convenient
waste disposal container.[3]

o For large spills, use a shovel to place the material into a suitable container for disposal.[3]

e Avoid generating dust during cleanup.[8]

After cleanup, wash the area with soap and water.

Disposal Plan

Waste from L-Valine hydrochloride must be disposed of in accordance with federal, state,
and local environmental control regulations.[3][8]

Disposal Guidelines:
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» Dispose of surplus and non-recyclable solutions to a licensed disposal company.[6]
e Leave the chemical in its original container. Do not mix with other waste.[8]

o Contaminated packaging should be treated as the product itself and disposed of accordingly.

[6](8]

Visual Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling L-Valine
hydrochloride in a laboratory setting.
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Safe Handling Workflow for L-Valine Hydrochloride

Preparation

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Lab Coat, Gloves, Goggles)

Handling
A4

Weigh L-Valine Hydrochloride
in a Ventilated Enclosure

Perform Experimental Procedure

Cleanup &|Disposal

Emergency Response

Clean Work Area and Equipment | 1—-— Spill or Exposure Occurs

Dispose of Waste in Follow First-Aid
Accordance with Regulations and Spill Cleanup Procedures

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: A stepwise protocol for the safe handling of L-Valine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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